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2-(Tert-butoxy)ethylamine is a primary amine that has garnered significant interest in synthetic
organic chemistry. Its unique structure, which combines a reactive primary amino group with a
sterically demanding tert-butoxy group, makes it a valuable intermediate in the synthesis of a
wide range of complex molecules. The bulky tert-butyl moiety provides a significant steric
shield, which can be strategically leveraged to direct the stereochemical outcome of reactions,
enhance selectivity, and prevent undesirable side reactions[1]. This guide provides a
comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 2-
(Tert-butoxy)ethylamine, offering a technical resource for researchers and professionals in drug
development and materials science. Its hydrochloride salt is frequently used to improve
handling and solubility in aqueous media, making it a versatile reagent in various synthetic
contexts[2].

Part 1: Core Chemical Identity and Physicochemical
Properties

The fundamental properties of 2-(Tert-butoxy)ethylamine and its commonly used hydrochloride
salt are summarized below. The presence of both an ether linkage and an amine group within a
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short alkyl chain defines its chemical character.

Chemical Structure

Caption: Chemical structure of 2-(Tert-butoxy)ethylamine.

Physicochemical Data

Property

Value

Source(s)

IUPAC Name

2-((2-methylpropan-2-

yl)oxy)ethanamine

[1]

Molecular Formula CeH1sNO [1]
Molecular Weight 117.19 g/mol [1]
CAS Number 88615-68-3 (Free Base) [1]

335598-67-9 (HCI Salt)

[2](3]

Appearance

Colorless liquid (Free Base)

White crystalline powder (HCI
Salt)

[2]

Melting Point 107 - 120 °C (HCI Salt) [2]

Purity >95% (Commonly available) [11[3]
BLMLZYILSIZQTL-

InChl Key [1]

UHFFFAOYSA-N

Part 2: Spectroscopic Characterization

Spectroscopic analysis is crucial for the verification of the structure and purity of 2-(Tert-

butoxy)ethylamine. The expected spectral data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton (*H) and carbon-13 (*3C) NMR spectra provide a clear fingerprint of the molecule's
carbon-hydrogen framework.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1323447
https://www.benchchem.com/product/b1323447
https://www.benchchem.com/product/b1323447
https://www.benchchem.com/product/b1323447
https://www.chemimpex.com/products/16112
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99c8d864
https://www.chemimpex.com/products/16112
https://www.chemimpex.com/products/16112
https://www.benchchem.com/product/b1323447
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99c8d864
https://www.benchchem.com/product/b1323447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Expected
Nucleus Chemical Shift  Multiplicity Assignment Rationale

(ppm)

The nine protons
of the tert-butyl
group are

1H NMR ~1.1-13 Singlet (s) 9H, -C(CHs)3 equivalent due to
free rotation,
resulting in a
strong singlet.[1]

Amine protons
are
exchangeable
and often appear

1520 Broad Singlet (br 2H, -NHz as a broad

S) signal. This

signal
disappears upon

D20 exchange.

[4]

Methylene group
adjacent to the
2H, - electron-
OCH2CHzNH:2 withdrawing
nitrogen atom is
deshielded.[4]

~2.7-2.9 Triplet (t)

Methylene group
adjacent to the
more
_ 2H, - _
~3.3-35 Triplet (t) electronegative
OCH2CHzNH:2

oxygen atom
appears further

downfield.

13C NMR ~27 - 29 Quartet (q) -C(CHs)s Carbon atoms of
the three
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equivalent

methyl groups.

~40 - 42

Triplet (t)

-OCH2CH2NH:2

Carbon adjacent

group.[5]

to the amine

~62 - 64

Triplet (%)

-OCH2CH2NH:2

Carbon adjacent

atom.

to the oxygen

~72-74

Singlet (s)

-OC(CHs3)3

Quaternary

carbon of the

tert-butyl group.

Infrared (IR) Spectroscopy

The IR spectrum is particularly useful for identifying the primary amine functionality.

Wavenumber
(cm™)

Intensity

Assignment

Rationale

3300 - 3500

Medium-Strong

N-H Stretch

Primary amines
typically show two
bands in this region
(symmetric and
asymmetric
stretching).[4][6]

2850 - 2950

Strong

C-H Stretch

Aliphatic C-H bonds of
the methylene and

methyl groups.[7]

1550 - 1650

Medium

N-H Bend (Scissoring)

Characteristic bending
vibration for primary

amines.[4]

1050 - 1250

Strong

C-O-C Stretch

Strong, characteristic
absorption for the

ether linkage.[7]
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Part 3: Synthesis and Safe Handling

The industrial production of 2-(Tert-butoxy)ethylamine is typically a two-step process that can
be adapted for laboratory-scale synthesis. Due to its chemical nature, strict safety protocols
must be followed.

General Synthesis Route

The most common synthetic pathway involves the formation of an ether followed by
amination[1]. This approach is efficient and scalable, with continuous flow processes being
particularly suitable for the amination step in industrial settings[1].

tert-Butyl Alcohol + Ethylene Oxide

Step 1: Etherification

2-(tert-butoxy)ethanol

Step 2: Amination e

Aminating Agent (e.g., Ammonia)

2-(Tert-butoxy)ethylamine

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 2-(Tert-butoxy)ethylamine.

lllustrative Laboratory Protocol: Amination of 2-(tert-
butoxy)ethanol

Disclaimer: This protocol is for illustrative purposes. All laboratory work should be conducted
with a thorough risk assessment and under appropriate safety controls.

o Reaction Setup: In a high-pressure reactor equipped with a magnetic stirrer, charge 2-(tert-
butoxy)ethanol (1 equivalent) and a suitable amination catalyst.
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o Ammonia Addition: Cool the reactor to -78 °C and condense anhydrous ammonia (excess,
e.g., 10-20 equivalents) into the vessel.

e Reaction Execution: Seal the reactor and allow it to warm to room temperature. Heat the
reactor to 150-200 °C. The pressure will increase significantly. Maintain this temperature for
12-24 hours, monitoring the reaction progress by GC-MS if possible.

o Work-up: Cool the reactor to room temperature and carefully vent the excess ammonia in a
well-ventilated fume hood.

 Purification: Transfer the crude reaction mixture and remove any catalyst by filtration. The
resulting liquid can be purified by fractional distillation under reduced pressure to yield pure
2-(Tert-butoxy)ethylamine.

Safety and Handling

2-(Tert-butoxy)ethylamine and its salts are hazardous chemicals that require careful handling.

GHS Hazard Information[1]

. . Hazard

Hazard Class Pictogram Signal Word

Statement(s)
o H226: Flammable

Flammable Liquid & Danger o

liquid and vapor
) H314: Causes severe
Skin ) ]
corrosive Danger skin burns and eye

Corrosion/Irritation
damage

L ) H318: Causes serious
Eye Damage/Irritation corrosive Danger
eye damage

) o ] H335: May cause
Respiratory Irritation | Warning i o
respiratory irritation

Protocol for Safe Handling and Storage
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles with side shields, and a flame-retardant lab
coat[8][9].

» Ventilation: Handle the compound exclusively in a well-ventilated chemical fume hood to
avoid inhalation of vapors[10][11].

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools and ensure electrical equipment is properly grounded to prevent static
discharge[8][10].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids[8]. The recommended
storage temperature is often between O - 8 °C[2].

o Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to
contain the spill. Do not allow the chemical to enter drains. Dispose of contaminated material
as hazardous waste in accordance with local regulations[11].

Part 4: Chemical Reactivity and Synthetic Utility

The synthetic value of 2-(Tert-butoxy)ethylamine is derived from the predictable reactivity of its
primary amine group, which can be modulated by the steric bulk of the adjacent tert-butoxy

group.

Key Reactions

The primary amine is a versatile nucleophile and base, readily participating in a variety of
fundamental organic transformations[1].

2-(Tert-butoxy)ethylamine

+ Acyl Chloride/Anhydride + Guanidinylating Agent

N-Acylation N-Alkylation Imination Guanidinylation
(Amide Formation) (Secondary/Tertiary Amine Formation) (Schiff Base Formation) (Guanidine Synthesis)
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Caption: Key reaction pathways for 2-(Tert-butoxy)ethylamine.

o N-Acylation: The amine readily reacts with acyl chlorides, anhydrides, or carboxylic acids
(with coupling agents) to form stable amide bonds. This is a cornerstone reaction for
incorporating the tert-butoxyethyl motif into larger molecules.

e N-Alkylation: Reaction with alkyl halides or reductive amination with aldehydes/ketones
yields secondary or tertiary amines. The steric hindrance of the tert-butoxy group can
sometimes slow the rate of multiple alkylations, allowing for selective mono-alkylation under
controlled conditions.

o Guanidinylation: It serves as a precursor for synthesizing substituted guanidines, which are
important functional groups in many biologically active molecules[12][13].

The steric hindrance provided by the tert-butoxy group can be advantageous in asymmetric
synthesis where it can act as a bulky substituent to influence the facial selectivity of reactions at
nearby chiral centers.

Part 5: Applications in Research and Drug
Development

2-(Tert-butoxy)ethylamine is not merely a laboratory curiosity; it is a commercially available
building block with diverse applications across several scientific disciplines.

2-(Tert-butoxy)ethylamine

Pharmaceutical Development Material Science Biochemical Research Agrochemicals

. Anlzﬁgagﬂlﬁ;r?;co*o%{]ts ) Spe.cgg;/tl;lolgmers * Enzyme Interaction Studies
° e nt 2 * Protein Modification

Solubility/Bioavailability Enhanceme  Improved Durability
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Caption: Major application areas of 2-(Tert-butoxy)ethylamine.

o Pharmaceutical Development: This is a primary application area. The compound is used as
an intermediate to synthesize active pharmaceutical ingredients (APIs). Its incorporation can
enhance the solubility and bioavailability of drug candidates, crucial parameters in drug
design[2]. It has been effectively used in the development of novel therapeutics in
neuropharmacology and anti-inflammatory research[2].

o Material Science: The amine is applied in the formulation of specialty polymers and coatings.
The tert-butyl group can impart desirable properties such as increased thermal stability and
chemical resistance[2].

» Biochemical Research: It is employed in the study of enzyme-ligand interactions and for the
chemical modification of proteins, aiding in the elucidation of biological pathways|[2].

o Agrochemicals: It plays a role as an intermediate in the development of modern herbicides
and pesticides, contributing to their efficacy and environmental profile[2].

e Analytical Chemistry: The compound can be used as a reagent in various analytical
techniques, helping in the detection and quantification of other substances[2].

Conclusion

2-(Tert-butoxy)ethylamine is a highly valuable and versatile bifunctional molecule. Its properties
are defined by the interplay between the nucleophilic primary amine and the sterically
influential tert-butoxy group. This unique combination allows chemists to utilize it as a strategic
building block for introducing specific steric and electronic properties into target molecules.
From enhancing the drug-like properties of pharmaceutical candidates to formulating robust
industrial polymers, 2-(Tert-butoxy)ethylamine continues to be a relevant and powerful tool for
researchers and developers across the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

